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Compound of Interest

Compound Name: 5-Methyl-2-octanone

CAS No.: 58654-67-4

Cat. No.: B1219822

Get Quote

Welcome to the technical support guide for the mass spectrometric analysis of 5-Methyl-2-
octanone. This resource is designed for researchers, scientists, and drug development

professionals who encounter challenges in interpreting the mass spectra of this and similar

branched-chain ketones. Here, we move beyond simple peak identification to explore the

causality behind fragmentation patterns, offering field-proven insights in a direct question-and-

answer format.

Frequently Asked Questions (FAQs)
This section addresses the fundamental characteristics and expected spectral features of 5-
Methyl-2-octanone.

Q1: What are the basic chemical properties and the
expected molecular ion peak for 5-Methyl-2-octanone?
A1: 5-Methyl-2-octanone has the chemical formula C₉H₁₈O. Its monoisotopic mass is

142.1358 Da, and its average molecular weight is approximately 142.24 g/mol [1]. In a mass
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spectrum, the unfragmented, ionized molecule is called the molecular ion (M⁺•). For 5-Methyl-
2-octanone, you should look for the molecular ion peak at a mass-to-charge ratio (m/z) of 142.

It is crucial to note that for aliphatic ketones like this, the molecular ion peak in a standard 70

eV electron ionization (EI) spectrum can be weak or even entirely absent due to the high

instability of the molecular ion, which readily undergoes fragmentation[2][3].

Q2: What are the primary fragmentation pathways I
should expect to see for 5-Methyl-2-octanone in an EI-
MS experiment?
A2: The fragmentation of 5-Methyl-2-octanone is dominated by two principal, well-understood

mechanisms common to ketones:

Alpha (α)-Cleavage: This involves the breaking of a carbon-carbon bond adjacent to the

carbonyl group. This is a highly favorable process as it leads to the formation of a

resonance-stabilized acylium ion[4].

McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds

that possess a hydrogen atom on the gamma (γ) carbon relative to the carbonyl group. The

reaction proceeds through a six-membered ring transition state to eliminate a neutral alkene

molecule, producing a new radical cation[4][5].

Q3: Can you detail the specific ions produced by α-
cleavage of 5-Methyl-2-octanone?
A3: 5-Methyl-2-octanone has two sites for α-cleavage, on either side of the C=O group:

Cleavage of the C1-C2 bond: This results in the loss of a methyl radical (•CH₃, mass 15).

This cleavage is generally less favored than cleavage on the other side of the carbonyl.

Ion: [M - 15]⁺

m/z: 127
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Cleavage of the C2-C3 bond: This is the most favorable α-cleavage, resulting in the loss of a

4-methylhexyl radical. It forms the highly stable acetyl cation.

Ion: [CH₃CO]⁺ (Acylium ion)

m/z: 43

Due to its resonance stabilization, the m/z 43 peak is typically the base peak (the most intense

peak) in the spectrum of 5-Methyl-2-octanone.

Q4: What is the expected m/z value for the McLafferty
rearrangement product?
A4: The McLafferty rearrangement involves the transfer of a hydrogen atom from the γ-carbon

(C5) to the carbonyl oxygen, followed by the cleavage of the β-bond (C3-C4). This results in

the elimination of a neutral alkene, 2-methyl-1-pentene (C₆H₁₂), and the formation of an enol

radical cation[4][6].

Molecular Ion (m/z 142) → [Enol Radical Cation]⁺• + 2-methyl-1-pentene

The resulting detected ion has an m/z of 58.

The presence of a prominent peak at m/z 58 is a strong diagnostic indicator for a methyl ketone

with a hydrocarbon chain of at least three carbons that contains a γ-hydrogen[3].

Troubleshooting Guide: Common Spectral
Interpretation Issues
This section provides step-by-step guidance for specific challenges you may encounter during

your analysis.

Problem 1: The molecular ion peak at m/z 142 is missing
or has very low intensity. Did my experiment fail?
Answer: Not necessarily. This is a very common observation for aliphatic ketones under

standard Electron Ionization (EI) conditions.
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Causality: The 70 eV energy used in standard EI is high enough to cause immediate and

extensive fragmentation of the unstable molecular ion. The energy is rapidly localized to the

carbonyl group, promoting rapid α-cleavage and rearrangements.

Troubleshooting Protocol:

Confirm Other Key Fragments: Before rerunning the sample, check for the expected high-

abundance fragments. Do you see a strong base peak at m/z 43 ([CH₃CO]⁺) and a

significant peak at m/z 58 (McLafferty rearrangement)? If these are present, your analysis is

likely valid, and the compound is fragmenting as expected.

Consider Softer Ionization Techniques: If positive identification of the molecular ion is critical

for your application (e.g., confirming an unknown), re-analyze the sample using a "softer"

ionization method that imparts less energy to the molecule.

Chemical Ionization (CI): This technique uses a reagent gas (like methane or ammonia) to

ionize the analyte through proton transfer, resulting in a prominent [M+H]⁺ ion (at m/z 143

in this case) and significantly less fragmentation.

Electrospray Ionization (ESI): If analyzing via LC-MS, ESI is an excellent soft ionization

technique that will readily produce the [M+H]⁺ ion.

Problem 2: My spectrum has a base peak at m/z 43. How
can I be sure it's from 5-Methyl-2-octanone and not a
contaminant like acetone?
Answer: While the m/z 43 ion is indeed the molecular ion of acetone, its presence as a base

peak alongside other specific fragments in a GC-MS run strongly points to α-cleavage of a

methyl ketone.

Self-Validating Protocol:

Analyze the Full Spectrum: Do not interpret peaks in isolation. The identity of a compound is

confirmed by the entire fragmentation pattern. An acetone contaminant would primarily show

a peak at m/z 43 and a molecular ion at m/z 58, but it would lack the other fragments

associated with 5-Methyl-2-octanone.
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Check for Corroborating Evidence: Look for the other key fragments of 5-Methyl-2-
octanone. The presence of the McLafferty peak (m/z 58), the [M-15]⁺ peak (m/z 127), and

other alkyl fragments (e.g., m/z 71, 85) validates the structure.

Review Chromatographic Data: If using GC-MS, check the retention time. 5-Methyl-2-
octanone will have a significantly longer retention time on standard non-polar columns than

a volatile contaminant like acetone.

Problem 3: How can I distinguish 5-Methyl-2-octanone
from its structural isomer, 4-Methyl-2-octanone, using
the mass spectrum?
Answer: Differentiating positional isomers is a classic mass spectrometry challenge that relies

on subtle differences in fragmentation pathways. While both isomers will show a molecular ion

at m/z 142 and a base peak at m/z 43 (from α-cleavage of the acetyl group), their other

fragmentation patterns will differ.

Comparative Analysis Workflow:

McLafferty Rearrangement: Both isomers have γ-hydrogens and will produce a McLafferty

fragment at m/z 58. This peak is not a good differentiator in this specific case.

Secondary Fragmentation & Alkyl Chain Cleavage: The key lies in the fragmentation of the

larger alkyl chain.

For 5-Methyl-2-octanone: Cleavage at the branching point is favored. Loss of a propyl

radical (•C₃H₇) from the molecular ion would lead to a fragment at m/z 99. Cleavage

resulting in the formation of a secondary carbocation at C5 is also possible, leading to

fragments like m/z 71 ([C₅H₁₁]⁺).

For 4-Methyl-2-octanone: The branching is at the C4 position. The favored cleavage at this

point would involve the loss of a butyl radical (•C₄H₉), leading to a fragment at m/z 85.

Conclusion: The relative intensities of the alkyl fragment ions in the mid-mass range (m/z 70-

100) will be the most telling feature. Look for the most prominent peak in this region: a peak
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at m/z 85 would suggest the 4-methyl isomer, while a more complex pattern around m/z 99

and 71 would be more indicative of the 5-methyl isomer.

Ion (m/z) Proposed Origin
Expected in 5-
Methyl-2-
octanone?

Expected in 4-
Methyl-2-
octanone?

43
[CH₃CO]⁺ (α-

cleavage)
Yes (Base Peak) Yes (Base Peak)

58
McLafferty

Rearrangement
Yes (Strong) Yes (Strong)

85 [M - C₄H₉]⁺ Minor
Major Differentiating

Peak

99 [M - C₃H₇]⁺
Major Differentiating

Peak
Minor

Visualized Fragmentation Pathways
To provide a clearer understanding, the primary fragmentation mechanisms for 5-Methyl-2-
octanone are visualized below using the DOT language.

Diagram 1: Alpha-Cleavage Pathways

Caption: Primary α-cleavage sites in 5-Methyl-2-octanone.

Diagram 2: McLafferty Rearrangement Mechanism

Caption: The McLafferty rearrangement in 5-Methyl-2-octanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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